trans-2-triacontenoyl-CoA

• Molecular Formula: C51H92N7O17P3S
• Molecular Weight: 1200.3 g/mol
• InChI: InChI=1S/C51H92N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-42(60)79-35-34-53-41(59)32-33-54-49(63)46(62)51(2,3)37-72-78(69,70)75-77(67,68)71-36-40-45(74-76(64,65)66)44(61)50(73-40)58-39-57-43-47(52)55-38-56-48(43)58/h30-31,38-40,44-46,50,61-62H,4-29,32-37H2,1-3H3,(H,53,59)(H,54,63)(H,67,68)(H,69,70)(H2,52,55,56)(H2,64,65,66)/b31-30+/t40-,44-,45-,46+,50-/m1/s1
• InChIKey: LXCAGLOJPFZAKV-OGGZNINVSA-N

trans-2-Triacontenoyl-CoA Procurement Guide

trans-2-Triacontenoyl-CoA (C30:1-CoA) is a chemically defined, ultra-long-chain fatty acyl-CoA thioester with a specific trans-2 double bond [1]. It is classified as a trans-2-enoyl-CoA intermediate, a key substrate in the microsomal fatty acid elongation cycle, and an ultra-long-chain fatty acyl-CoA (C>27) [2]. It is offered as a specialized reagent for investigating the enzymology of very-long-chain fatty acid (VLCFA) metabolism, including the substrate specificity of elongases, reductases, and dehydratases . Its precise structural definition is essential for reproducible experimental systems.

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Ultra-long chain (C30:1) acyl-CoA probe for VLCAD and elongase studies

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Contains trans-2-enoyl moiety — key intermediate in fatty acid elongation cycle

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Research-grade reagent; supplied for biochemical and lipidomics investigations

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 72193778, trans-2-triacontenoyl-CoA. https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-triacontenoyl-CoA. View Source
• [2] European Bioinformatics Institute. ChEBI:76492 - trans-2-triacontenoyl-CoA. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76492. View Source

Why Generic Analogs Cannot Substitute trans-2-Triacontenoyl-CoA

Enzymes within the VLCFA metabolic network, such as acyl-CoA synthetases, elongases (ELOVLs), and ceramide synthases (CERS), exhibit strict substrate specificities governed by acyl chain length and the degree of unsaturation [1]. A generic or similar CoA derivative (e.g., palmitoyl-CoA, C16:0-CoA; stearoyl-CoA, C18:0-CoA) cannot substitute for trans-2-triacontenoyl-CoA (C30:1-CoA) in assays requiring the recognition of ultra-long-chain (>C27) trans-2-enoyl substrates [2]. Substitution leads to either complete loss of activity or kinetic parameters (Km, Vmax) that are not representative of the target pathway [3], thereby compromising the validity and reproducibility of any biochemical or pharmacological study involving ultra-long-chain fatty acid processing enzymes.

Chain-length mismatch

Standard C16–C20 acyl-CoA esters cannot interrogate ultra-long-chain (C30) enzyme specificity; VLCAD and elongase engagement may differ substantially.

Absent trans-2-enoyl motif

Saturated long-chain CoA standards lack the C2–C3 trans double bond required for elongation-cycle intermediate studies — experimental readouts may not replicate.

• [1] Mizutani Y, Mitsutake S, Tsuji K, Kihara A, Igarashi Y. Ceramide synthase 3 (CERS3) is the only enzyme that is active with ultra-long-chain acyl-CoA donors (C28 or longer). It is active in the epidermis. Biochim Biophys Acta. 2009;1791(7):678-683. View Source
• [2] Jakobsson A, Westerberg R, Jacobsson A. Fatty acid elongases in mammals: their regulation and roles in metabolism. Prog Lipid Res. 2006;45(3):237-249. View Source
• [3] Hostetler HA, Petrescu AD, Kier AB, Schroeder F. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006;45(24):7669-7681. View Source

trans-2-Triacontenoyl-CoA vs. Shorter-Chain Analogs

Ultra-Long Chain Recognition by VLCAD Enzymes

The CoA thioester form of VLCFAs, including the class to which trans-2-triacontenoyl-CoA belongs, demonstrates high-affinity binding to the PPARα ligand-binding domain, with dissociation constants (Kd) ranging from 3 to 29 nM [1]. In direct contrast, the corresponding free VLCFAs (non-CoA esters) exhibit weak binding, underscoring the absolute requirement for the CoA moiety for high-affinity interaction [1]. This class-level evidence positions trans-2-triacontenoyl-CoA as a potent, active signaling molecule, unlike its free acid counterpart.

VLCAD chain length

Reported

trans‑2‑Triacontenoyl‑CoAC30:1, exceeds optimal range

Palmitoyl‑/Stearoyl‑CoAC16:0–C20:0, standard VLCAD substrates

Supports VLCAD substrate-length boundary studies

Direct activity toward C30:1 requires assay validation

Evidence Dimension	PPARα binding affinity (Kd)
Target Compound Data	3–29 nM (as a representative of VLCFA-CoA class)
Comparator Or Baseline	Free VLCFAs (except arachidonic acid)
Quantified Difference	High affinity vs. weak binding
Conditions	In vitro fluorescence quenching assay with purified PPARα ligand-binding domain

Why This Matters

This confirms that the CoA moiety is essential for high-affinity PPARα binding, establishing acyl-CoAs as the biologically relevant form for studying PPARα activation and downstream gene regulation.

• [1] Hostetler HA, Petrescu AD, Kier AB, Schroeder F. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006;45(24):7669-7681. View Source

trans-2-Enoyl Moiety as Elongation Intermediate

In rat liver microsomes, acyl-CoA synthetase (EC 6.2.1.3) exhibits higher activity (V') for mono-unsaturated very-long-chain fatty acids compared to their saturated counterparts [1]. The study found that mono-unsaturated fatty acids from 14:1 to 22:1 consistently gave higher activities than corresponding saturated fatty acids, with the greatest relative differences observed for eicosaenoic (20:1) and docosaenoic (22:1) acids [1]. This indicates a class-level preference for monounsaturated VLCFA substrates, a category that includes trans-2-triacontenoic acid.

Structural feature

Class-level

trans‑2‑Triacontenoyl‑CoAtrans-2,3 double bond present

Saturated acyl‑CoA (C18:0, C22:0)Double bond absent

Enables elongation cycle intermediate studies

Structural annotation per ChEBI; class-level inference

Evidence Dimension	Acyl-CoA synthetase activity (V')
Target Compound Data	Higher activity (class-level) for mono-unsaturated VLCFAs (e.g., 20:1, 22:1)
Comparator Or Baseline	Saturated VLCFAs of similar chain length
Quantified Difference	Greatest relative differences at 20:1 and 22:1
Conditions	In vitro assay using fatty acid-depleted rat liver microsomal fraction

Why This Matters

This supports the hypothesis that monounsaturated ultra-long-chain fatty acids like trans-2-triacontenoic acid may be preferentially activated to their CoA forms, making trans-2-triacontenoyl-CoA a relevant substrate for studying this activation step.

• [1] Normann PT, Thomassen MS, Christiansen EN, Flatmark T. Acyl-CoA synthetase activity of rat liver microsomes. Substrate specificity with special reference to very-long-chain and isomeric fatty acids. Biochim Biophys Acta. 1981;664(2):416-427. View Source

High Purity and Assay Reproducibility

Among the six mammalian ceramide synthases (CERS1-6), CERS3 is unique in its ability to utilize ultra-long-chain acyl-CoA donors with a chain length of C28 or greater [1]. This strict specificity means that shorter acyl-CoAs, such as the commonly used C16:0-CoA or C18:0-CoA, are not substrates for CERS3. trans-2-Triacontenoyl-CoA (C30:1-CoA) falls directly within this exclusive substrate range, making it an essential tool for studying CERS3 function and the synthesis of ultra-long-chain ceramides critical for epidermal barrier function.

Purity

Specification review

≥99% (LC‑MS, NMR, HPLC)

Minimizes impurity-driven artifacts in enzymology and lipidomics

Verify lot-specific COA for current batch

Evidence Dimension	Ceramide synthase substrate activity
Target Compound Data	C28 or longer acyl-CoAs are active substrates for CERS3
Comparator Or Baseline	Shorter acyl-CoAs (C16:0-CoA, C18:0-CoA) and other CERS isoforms (CERS1,2,4,5,6)
Quantified Difference	Exclusive activity; other CERS isoforms are inactive with >C28 acyl-CoAs
Conditions	In vitro enzyme assay with recombinant CERS isoforms

Why This Matters

This confirms trans-2-triacontenoyl-CoA as a required, pathway-specific probe for dissecting the unique role of CERS3 in synthesizing ultra-long-chain ceramides, for which no generic acyl-CoA can substitute.

• [1] Mizutani Y, Mitsutake S, Tsuji K, Kihara A, Igarashi Y. Ceramide synthase 3 (CERS3) is the only enzyme that is active with ultra-long-chain acyl-CoA donors (C28 or longer). It is active in the epidermis. Biochim Biophys Acta. 2009;1791(7):678-683. View Source

Ultra-Long-Chain Class for Enzyme Specificity Studies

The elongation of fatty acids beyond C18 is catalyzed by specific elongase complexes (ELOVLs in mammals, KCS in plants). These enzymes exhibit distinct chain-length specificities [1]. For instance, plant β-ketoacyl-CoA synthase (KCS) enzymes are crucial in determining the final chain length of VLCFAs, with specific isoforms required for elongation to C30 and beyond [2]. The use of a defined substrate like trans-2-triacontenoyl-CoA (C30:1-CoA) is therefore essential for assaying the terminal steps of the elongation cycle or the activity of reductases and dehydratases that act specifically on ultra-long-chain enoyl-CoA intermediates, a specificity not met by shorter (e.g., C18:1-CoA) or saturated (e.g., C30:0-CoA) analogs.

Chain-length class

Class-level

Ultra‑long‑chain fatty acyl‑CoA (C30:1) — ChEBI ontology defines >C27 as ultra‑long

Probes ELOVL4 and wax synthase specificity

Class designation informs enzyme-substrate matching

Evidence Dimension	Substrate specificity of fatty acid elongases
Target Compound Data	C30:1-CoA serves as a specific substrate for late-stage elongase components
Comparator Or Baseline	Shorter-chain enoyl-CoAs (e.g., C18:1-CoA) or saturated analogs
Quantified Difference	Chain-length dependent enzyme activity; C30 chain length is required for specific elongase isoform engagement
Conditions	In vitro enzyme assays using microsomal fractions or recombinant enzymes

Why This Matters

Using the correct chain length substrate is critical for obtaining biologically relevant kinetic data for enzymes involved in the synthesis of ultra-long-chain fatty acids (C28-C34), which are essential components of sphingolipids and cuticular waxes.

• [1] Jakobsson A, Westerberg R, Jacobsson A. Fatty acid elongases in mammals: their regulation and roles in metabolism. Prog Lipid Res. 2006;45(3):237-249. View Source
• [2] Haslam TM, Kunst L. Extending the story of very-long-chain fatty acid elongation. Plant Sci. 2013;210:93-107. View Source

Applications of trans-2-Triacontenoyl-CoA

Probing VLCAD Substrate-Length Limit

Researchers can employ trans-2-triacontenoyl-CoA as a defined substrate in in vitro assays to measure the specific activity of CERS3, the only mammalian ceramide synthase active on acyl-CoAs with a chain length greater than C28 [1]. This allows for the precise determination of kinetic parameters (Km, Vmax) and the screening of potential CERS3 modulators, which are crucial for understanding epidermal barrier disorders. Shorter-chain acyl-CoAs (e.g., C16:0-CoA) are inactive with CERS3 and would yield false-negative results [1].

Substrate Specificity of TER and Elongases

Given that acyl-CoA thioesters are the high-affinity ligands for PPARα [2], trans-2-triacontenoyl-CoA serves as a critical tool for cell-based or cell-free assays designed to study PPARα activation. Its use allows scientists to differentiate the signaling properties of ultra-long-chain fatty acids from their shorter-chain or saturated counterparts, providing insight into the ligand-specific conformational changes and cofactor recruitment by PPARα [2]. The free acid (trans-2-triacontenoic acid) is a weak binder and an ineffective agonist [2].

Internal Standard for Acyl-CoA Quantitation

As a trans-2-enoyl-CoA, this compound is a specific intermediate in the third step of the VLCFA elongation cycle, catalyzed by trans-2-enoyl-CoA reductase (TECR) [3]. It enables the functional characterization of this enzyme and its role in generating saturated ultra-long-chain acyl-CoAs. This is essential for research into pathways synthesizing VLCFA-derived lipids, such as sphingolipids and glycerophospholipids, where a generic or shorter-chain trans-2-enoyl-CoA (e.g., trans-2-hexadecenoyl-CoA, C16:1-CoA) is not a relevant substrate [3].

Application

Selection Property

Validation Focus

VLCAD substrate-length studies

Ultra‑long chain (C30:1) probe

VLCAD kinetic chain-length threshold

TER/elongase substrate specificity

trans‑2‑enoyl structural feature

TER activity and elongation cycle fidelity

Acyl‑CoA targeted lipidomics

High‑purity specification

Ion suppression and matrix effects in MS

Ultra‑long‑chain elongation inhibitor screening

Ultra‑long chain class (C30:1)

ELOVL4/ KCS isoform selectivity

• [1] Mizutani Y, Mitsutake S, Tsuji K, Kihara A, Igarashi Y. Ceramide synthase 3 (CERS3) is the only enzyme that is active with ultra-long-chain acyl-CoA donors (C28 or longer). It is active in the epidermis. Biochim Biophys Acta. 2009;1791(7):678-683. View Source
• [2] Hostetler HA, Petrescu AD, Kier AB, Schroeder F. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006;45(24):7669-7681. View Source
• [3] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Lett. 2008;582(19):2935-2940. View Source